Cas no 1443329-62-1 (Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate)

• Product Name: Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate
• CAS No: 1443329-62-1
• MF: C₁₂H₁₄BrFO₃
• MW: 305.140166759491
• MDL: MFCD18911440
• CID: 5170342
• Update Time: 2026-03-04

Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate
• Butanoic acid, 4-(2-bromo-5-fluorophenoxy)-, ethyl ester

• MDL： MFCD18911440
• Inchi： 1S/C12H14BrFO3/c1-2-16-12(15)4-3-7-17-11-8-9(14)5-6-10(11)13/h5-6,8H,2-4,7H2,1H3
• InChI Key： ZOTLBDTUCKWHAS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCCOC1=CC(F)=CC=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate

Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate and Its Significance in Modern Chemical Research

Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate, with the CAS number 1443329-62-1, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, has found applications in various areas of study, particularly in the development of novel therapeutic agents and agrochemicals. The presence of both bromo and fluoro substituents in its phenolic ring makes it a versatile intermediate for synthesizing more complex molecules with potential biological activity.

The chemical structure of Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate consists of a butanoate ester moiety linked to a phenoxy group, which itself is substituted with bromine and fluorine atoms. This arrangement not only contributes to the compound's stability but also enhances its reactivity, making it a valuable building block for further chemical modifications. The synthesis of this compound typically involves multi-step reactions, including the introduction of the bromo and fluoro substituents, which are critical for achieving the desired pharmacological properties.

In recent years, Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate has been extensively studied for its potential in drug discovery. The combination of bromine and fluorine atoms in its structure is known to influence the metabolic stability and binding affinity of drug candidates. For instance, fluorinated compounds have been shown to exhibit enhanced bioavailability and prolonged half-life in vivo, while brominated aromatic rings can improve the binding interactions with biological targets. These properties make Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate a promising candidate for further development into therapeutic agents.

One of the most notable applications of Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is often associated with various diseases, such as cancer and inflammatory disorders. By leveraging the structural features of Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate, researchers have been able to design molecules that selectively inhibit specific kinases, thereby offering new therapeutic strategies.

Recent studies have also highlighted the compound's role in developing agrochemicals. The presence of both bromine and fluorine atoms enhances the efficacy of pesticides and herbicides by improving their stability and bioavailability. Additionally, these substituents can contribute to the selectivity of these compounds towards target pests or weeds, minimizing their impact on non-target organisms. This makes Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate a valuable intermediate in the creation of next-generation agrochemicals that are more environmentally friendly.

The synthetic pathways for Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate have been optimized to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo and fluoro substituents efficiently. These methods not only improve the overall efficiency of the synthesis but also reduce waste generation, aligning with green chemistry principles. The ability to produce this compound in large quantities at a reasonable cost makes it an attractive option for industrial applications.

The pharmacological properties of Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate have been further explored through computational modeling and experimental studies. Molecular docking simulations have been used to predict how this compound interacts with biological targets, providing insights into its potential therapeutic effects. Additionally, in vitro assays have been conducted to evaluate its activity against various enzymes and receptors. These studies have revealed promising results, suggesting that Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate could be a lead compound for developing new drugs.

The future prospects of Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate are vast, with ongoing research focusing on expanding its applications in drug discovery and agrochemical development. Innovations in synthetic chemistry are expected to further enhance its production efficiency and scalability. Moreover, interdisciplinary approaches combining chemistry with biology and computer science will continue to drive advancements in understanding its pharmacological properties.

In conclusion, Ethyl 4-(2-bromo-5-fluoro-phenoxy)butanoate (CAS number 1443329-62-1) is a compound with significant potential in modern chemical research. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents and agrochemicals. With ongoing studies exploring its pharmacological properties and synthetic pathways, this compound is poised to play a crucial role in future advancements in drug discovery and sustainable agriculture.